Cas no 1246632-63-2 (Tert-butyl 4-hydroxy-4-isopropylpiperidine-1-carboxylate)

Tert-butyl 4-hydroxy-4-isopropylpiperidine-1-carboxylate is a protected piperidine derivative widely used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The 4-hydroxy and 4-isopropyl substituents provide versatile functionalization sites for further modifications. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its rigid piperidine scaffold and compatibility with diverse reaction conditions. Its high purity and well-defined stereochemistry make it a reliable intermediate for constructing complex heterocyclic frameworks. The Boc group also simplifies purification and handling during multi-step syntheses.

Tert-butyl 4-hydroxy-4-isopropylpiperidine-1-carboxylate structure

1246632-63-2 structure

Product Name:Tert-butyl 4-hydroxy-4-isopropylpiperidine-1-carboxylate

CAS No:1246632-63-2

MF:C₁₃H₂₅NO₃

MW:243.342504262924

CID:2187354

Update Time:2025-05-27

Tert-butyl 4-hydroxy-4-isopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl 4-hydroxy-4-isopropylpiperidine-1-carboxylate
- tert-butyl 4-hydroxy-4-propan-2-ylpiperidine-1-carboxylate
- Inchi： 1S/C13H25NO3/c1-10(2)13(16)6-8-14(9-7-13)11(15)17-12(3,4)5/h10,16H,6-9H2,1-5H3
- InChI Key： XUOAKYLEMHVGKL-UHFFFAOYSA-N
- SMILES： OC1(C(C)C)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 273
Topological Polar Surface Area: 49.8

Tert-butyl 4-hydroxy-4-isopropylpiperidine-1-carboxylate Pricemore >>

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